7-Oxa-1-azaspiro[4.5]decane

• IUPAC Name: 9-oxa-1-azaspiro[4.5]decane
• InChI: InChI=1S/C8H15NO/c1-3-8(9-5-1)4-2-6-10-7-8/h9H,1-7H2
• InChI Key: BIYOIBAFLDBMGV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCCOC2)NC1
• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• CAS No.: 82742-26-5

Description

7-Oxa-1-azaspiro[4.5]decane is a chemical compound with the molecular formula C8H15NO. It has an average mass of 141.211 Da and a monoisotopic mass of 141.115356 Da.

Synthesis Analysis

A convenient synthesis of new 8-oxa-2-azaspiro[4.5]decane from commercially available reagents based on tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane has been developed. This compound is promising for the production of important biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound consists of a spirocyclic system, which is a bicyclic organic compound linked by one carbon atom.

Physical and Chemical Properties Analysis

This compound is a liquid at room temperature. It has a molecular weight of 141.21.

Scientific Research Applications

Synthesis and Structural Insights

• Synthetic Approaches : Spiroaminals like 7-Oxa-1-azaspiro[4.5]decane are central to various natural and synthetic products with significant biological activities. Their unique structures make them challenging yet appealing targets for chemical synthesis (Sinibaldi & Canet, 2008).

• Novel Synthesis Techniques : Researchers have developed convenient synthesis methods for compounds like 8-oxa-2-azaspiro[4.5]decane, showing promise for producing biologically active compounds (Ogurtsov & Rakitin, 2020).

• Crystal Structure Analysis : The crystal structure of 4-(dichloroacetyl)-1-oxa-4-azaspiro[4.5]decane has been studied, revealing insights into the molecular conformation and chirality (Wen, 2002).

Biological and Medicinal Applications

• Biological Activity : Spirocyclic cores like 1-oxa-8-azaspiro[4.5]decane have been identified as potential inhibitors of fatty acid amide hydrolase (FAAH), indicating their relevance in medicinal chemistry (Meyers et al., 2011).

• Drug Discovery Modules : Thia/oxa-azaspiro[3.4]octanes, related to this compound, are synthesized for their potential as multifunctional modules in drug discovery (Li, Rogers-Evans, & Carreira, 2013).

• Antitumor Activity : Novel 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-dione derivatives have shown moderate to potent activity against various cancer cell lines, underscoring the therapeutic potential of related spirocyclic compounds (Yang et al., 2019).

• Antibacterial Properties : Studies on triaza and dioxa aza spiro derivatives, akin to this compound, have demonstrated notable antibacterial activity, providing a basis for further exploration in antimicrobial treatments (Natarajan et al., 2021).

Safety and Hazards

Safety information indicates that 7-Oxa-1-azaspiro[4.5]decane may cause skin and eye irritation, and may be harmful if swallowed. It’s recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to use personal protective equipment as required.

Mechanism of Action

Target of Action

Similar spirocyclic compounds have been found to inhibit fatty acid amide hydrolase (faah) . FAAH is an integral membrane protein that breaks down endocannabinoids, fatty acid amides with neurotransmitter properties .

Mode of Action

The exact mode of action of 7-Oxa-1-azaspiro[4It’s hypothesized that similar to other faah inhibitors, it may bind to faah and prevent it from breaking down endocannabinoids, thereby increasing their levels .

Biochemical Pathways

The biochemical pathways affected by 7-Oxa-1-azaspiro[4If it acts as a faah inhibitor, it could affect the endocannabinoid system, which plays a role in various physiological processes such as pain sensation, mood, and memory .

Pharmacokinetics

The ADME properties of 7-Oxa-1-azaspiro[4Its boiling point is reported to be 203-204 °c, and it has a density of 0996 g/mL at 25 °C

Result of Action

The molecular and cellular effects of 7-Oxa-1-azaspiro[4If it acts as a FAAH inhibitor, it could potentially increase the levels of endocannabinoids, leading to enhanced neurotransmission .